N-[2-(benzylthio)ethyl]-4-chlorobenzenesulfonamide

• IUPAC Name: N-(2-benzylsulfanylethyl)-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C15H16ClNO2S2/c16-14-6-8-15(9-7-14)21(18,19)17-10-11-20-12-13-4-2-1-3-5-13/h1-9,17H,10-12H2
• InChI Key: SLNUPDGWTCRALT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCCNS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H16ClNO2S2
• DSSTOX Substance ID: DTXSID40367563
• Molecular Weight: 341.9 g/mol
• CAS RN: 6247-92-3

Description

N-[2-(benzylthio)ethyl]-4-chlorobenzenesulfonamide, also known as BCS, is a chemical compound that has been widely used in scientific research. It is a sulfonamide-based compound that has been synthesized using various methods. BCS has been found to exhibit various biochemical and physiological effects, making it a valuable tool for laboratory experiments.

Mechanism of Action

The mechanism of action of N-[2-(benzylthio)ethyl]-4-chlorobenzenesulfonamide involves the inhibition of various enzymes, including carbonic anhydrase and acetylcholinesterase. This compound has also been found to exhibit anticonvulsant and antitumor properties, although the exact mechanism of these effects is not fully understood.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects, including the inhibition of carbonic anhydrase and acetylcholinesterase. It has also been found to exhibit anticonvulsant and antitumor properties. This compound has been shown to have a low toxicity profile, making it a valuable tool for laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(benzylthio)ethyl]-4-chlorobenzenesulfonamide is its low toxicity profile, which makes it a valuable tool for laboratory experiments. This compound has also been found to be stable under various conditions, making it easy to handle and store. However, one of the main limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the use of N-[2-(benzylthio)ethyl]-4-chlorobenzenesulfonamide in scientific research. One potential area of research is the development of new drugs based on the structure of this compound. This compound has also been found to exhibit potential as an antitumor agent, and further research in this area could lead to the development of new cancer treatments. Additionally, this compound could be used to study the mechanism of action of various drugs, which could lead to the development of more effective treatments for various diseases.
Conclusion
In conclusion, this compound is a valuable tool for scientific research. It has been synthesized using various methods and has been found to exhibit various biochemical and physiological effects. This compound has been used to study the mechanism of action of various drugs and enzymes, and it has potential as a new drug candidate and as an antitumor agent. Despite its limitations, this compound remains an important tool for laboratory experiments and has many potential future applications.

Synthesis Methods

N-[2-(benzylthio)ethyl]-4-chlorobenzenesulfonamide has been synthesized using various methods. One of the most common methods involves the reaction of 4-chlorobenzenesulfonyl chloride with 2-(benzylthio)ethylamine in the presence of a base such as triethylamine. This reaction results in the formation of this compound as a white solid, which can be purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

N-[2-(benzylthio)ethyl]-4-chlorobenzenesulfonamide has been widely used in scientific research as a tool to study various biochemical and physiological processes. It has been found to exhibit inhibitory effects on various enzymes such as carbonic anhydrase, which plays a crucial role in the regulation of acid-base balance in the body. This compound has also been used to study the mechanism of action of various drugs, including anticonvulsants and antitumor agents.